Cas no 2229641-05-6 (3-(3-Methylpyridin-2-yl)prop-2-enal)

• Product Name: 3-(3-Methylpyridin-2-yl)prop-2-enal
• CAS No: 2229641-05-6
• MF: C₉H₉NO
• MW: 147.173862218857
• CID: 5599703
• PubChem ID: 155436676
• Update Time: 2025-05-24

3-(3-Methylpyridin-2-yl)prop-2-enal Chemical and Physical Properties

Names and Identifiers

• SCHEMBL22834197
• EN300-1835505
• 2229641-05-6
• 3-(3-methylpyridin-2-yl)prop-2-enal
• 3-(3-Methylpyridin-2-yl)prop-2-enal

• Inchi： 1S/C9H9NO/c1-8-4-2-6-10-9(8)5-3-7-11/h2-7H,1H3/b5-3+
• InChI Key： VQJGPWPHCCQOLG-HWKANZROSA-N
• SMILES： O=C/C=C/C1C(C)=CC=CN=1

Computed Properties

• Exact Mass: 147.068413911g/mol
• Monoisotopic Mass: 147.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 30Ų

Additional information on 3-(3-Methylpyridin-2-yl)prop-2-enal

3-(3-Methylpyridin-2-yl)prop-2-enal: A Comprehensive Overview

3-(3-Methylpyridin-2-yl)prop-2-enal, with the CAS number 2229641-05-6, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyridine ring with an alpha,beta-unsaturated aldehyde group. The presence of the methyl group at the 3-position of the pyridine ring adds to its structural complexity and functional versatility. Recent studies have highlighted its potential applications in drug discovery, particularly in the development of bioactive molecules with anti-inflammatory and antioxidant properties.

The synthesis of 3-(3-Methylpyridin-2-yl)prop-2-enal involves a series of well-established organic reactions, including Friedel-Crafts alkylation and subsequent oxidation steps. Researchers have optimized these processes to achieve high yields and purity levels, making it accessible for large-scale production. The compound's stability under various conditions has also been thoroughly investigated, revealing its suitability for use in diverse chemical environments.

One of the most promising aspects of 3-(3-Methylpyridin-2-yl)prop-2-enal is its ability to act as a precursor in the synthesis of more complex molecules. For instance, recent studies have demonstrated its role in the construction of heterocyclic compounds, which are highly valued in pharmaceuticals due to their unique pharmacokinetic profiles. Additionally, this compound has shown potential as a building block for developing bioisosteres, which are critical in drug design for improving efficacy and reducing toxicity.

In terms of biological activity, 3-(3-Methylpyridin-2-yl)prop-2-enal has exhibited significant anti-inflammatory properties in vitro. Studies conducted using human macrophage cell lines have shown that it can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This suggests that it could be a valuable lead compound for developing novel anti-inflammatory agents. Furthermore, its antioxidant activity has been validated through assays measuring its ability to scavenge free radicals, making it a potential candidate for nutraceutical applications.

The pharmacokinetic profile of 3-(3-Methylpyridin-2-yl)prop-2-enal has also been a focus of recent research. Preclinical studies in rodents have indicated moderate bioavailability following oral administration, with rapid absorption and distribution into tissues. These findings are encouraging for its potential use as an orally administered drug. However, further studies are required to evaluate its long-term safety and efficacy in animal models.

Another area where 3-(3-Methylpyridin-2-yl)prop-2-enal has shown promise is in materials science. Its conjugated system allows for strong electronic interactions, making it a candidate for use in organic electronics. Researchers have explored its potential as a component in light-emitting diodes (LEDs) and solar cells, where its ability to facilitate charge transport could enhance device performance.

In conclusion, 3-(3-Methylpyridin-2-yl)prop-2-enal is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique structure, coupled with its promising biological and chemical properties, positions it as a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover new insights into its capabilities, this compound is poised to make significant contributions to the advancement of science and technology.